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Compound of Interest

Compound Name: 4,5-Dibromo-2-Pyrrolic Acid

Cat. No.: B1209994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources, isolation, and

biosynthesis of 4,5-Dibromo-2-Pyrrolic Acid, a significant marine-derived bromopyrrole

alkaloid. This document synthesizes key findings from scientific literature to serve as a

comprehensive resource for professionals in research and drug development.

Natural Occurrence
4,5-Dibromo-2-Pyrrolic Acid is a secondary metabolite predominantly isolated from marine

sponges of the genus Agelas. These sponges are a rich source of diverse brominated pyrrole

alkaloids, which are believed to play a role in the organism's chemical defense mechanisms.

Primary Natural Sources:

Agelas oroides[1]

Agelas wiedenmayeri[1]

Agelas sventres[1]

Agelas flabelliformis[1]

While the acid itself is a known natural product, a methylated derivative, 1-methyl-4,5-

dibromopyrrole-2-carboxylic acid, has also been isolated from an unidentified species of marine
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sponge.

Quantitative Data
Quantitative data on the yield of 4,5-Dibromo-2-Pyrrolic Acid from natural sources is limited in

the surveyed literature. However, a study on an unidentified marine sponge provided a

quantifiable yield for its methylated analog.

Compound
Source
Organism

Dry Weight of
Organism

Yield of
Compound

Reference

1-methyl-4,5-

dibromopyrrole-

2-carboxylic acid

Unidentified

marine sponge
200 g 228 mg

Experimental Protocols: Isolation and Purification
The isolation of bromopyrrole alkaloids, including 4,5-Dibromo-2-Pyrrolic Acid and its

derivatives, from marine sponges generally involves a multi-step process of extraction and

chromatographic separation. The following is a generalized protocol based on reported

methodologies.

Extraction
Initial Solvent Soak: The frozen sponge tissue (e.g., 200 g dry weight) is first soaked

sequentially in ethanol and then acetone to remove water and some polar components.

Soxhlet Extraction: The pre-treated sponge material is then subjected to continuous

extraction using a Soxhlet apparatus with a solvent of intermediate polarity, such as

methylene chloride. This step is crucial for efficiently extracting the desired alkaloids.

Chromatographic Purification
Initial Chromatography: The crude extract obtained from the Soxhlet extraction is

concentrated and subjected to column chromatography. A common stationary phase used is

silica gel (e.g., BioSil A).
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Elution Gradient: A solvent gradient is employed to separate the components of the crude

extract.

Elution with a non-polar solvent like chloroform is often used to isolate less polar

compounds. In one study, this step yielded 1-methyl-4,5-dibromopyrrole-2-carboxylic acid.

Subsequent elution with a more polar solvent, such as ethyl acetate, can then be used to

isolate more polar compounds, including various amide derivatives of the pyrrole acid.

Recrystallization: The fractions containing the target compound are further purified by

recrystallization from a suitable solvent system, such as hexane or acetonitrile, to yield the

pure crystalline product.

Analytical Characterization
The structure and purity of the isolated 4,5-Dibromo-2-Pyrrolic Acid are confirmed using a

combination of spectroscopic and spectrometric techniques, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and connectivity of atoms.

Biosynthesis
The biosynthesis of the pyrrole ring in marine alkaloids, including 4,5-Dibromo-2-Pyrrolic
Acid, is understood to originate from the amino acid L-proline. The pathway involves the

enzymatic conversion of L-proline to a pyrrole-2-carboxylate intermediate, which is then further

modified, including through halogenation. There is also evidence suggesting a potential

biosynthetic link with ornithine.

Proposed Biosynthetic Pathway
The following diagram illustrates the proposed biosynthetic pathway from L-proline to the

brominated pyrrole-2-carboxylate scaffold.
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Proline Activation & Oxidation Bromination & Hydrolysis

L-Proline Prolyl-S-PCP

Adenylation & Thioesterification
(A- and PCP-domains) Pyrrolyl-2-carboxyl-S-PCP

Oxidative Desaturation
(Acyl-CoA Dehydrogenase-like)

4,5-Dibromo-pyrrolyl-2-carboxyl-S-PCP

Enzymatic Bromination
(Halogenase)

4,5-Dibromo-2-Pyrrolic AcidHydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,5-Dibromo-2-Pyrrolic Acid | C5H3Br2NO2 | CID 161830 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Natural Sources of 4,5-Dibromo-2-Pyrrolic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209994#natural-sources-of-4-5-dibromo-2-pyrrolic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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